Cas no 900009-78-1 (N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900009-78-1
• MF: C₁₉H₁₂Cl₂FN₃O₄
• MW: 436.220685958862
• CID: 5494106
• Update Time: 2025-05-30

N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-6-fluorophenyl)methyl]-N-(4-chloro-3-nitrophenyl)-6-oxopyridine-3-carboxamide
• N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H12Cl2FN3O4/c20-14-2-1-3-16(22)13(14)10-24-9-11(4-7-18(24)26)19(27)23-12-5-6-15(21)17(8-12)25(28)29/h1-9H,10H2,(H,23,27)
• InChI Key： CTGGBFWUYLOUCA-UHFFFAOYSA-N
• SMILES： C1N(CC2=C(F)C=CC=C2Cl)C(=O)C=CC=1C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)=O

Additional information on N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Research Brief on N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 900009-78-1)

In recent years, the compound N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 900009-78-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential pharmacological properties, has been the subject of numerous studies aimed at elucidating its mechanism of action, therapeutic applications, and synthetic pathways. The following brief provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

The primary focus of recent studies has been on the compound's potential as a kinase inhibitor, particularly in the context of cancer therapy. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with various malignancies. Preliminary in vitro and in vivo studies have demonstrated that N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide exhibits selective inhibition against specific kinase targets, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest its potential utility in targeted cancer therapies, where precision and efficacy are paramount.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have indicated that the molecule exhibits favorable bioavailability and stability under physiological conditions, making it a promising candidate for further preclinical and clinical development. However, challenges related to its solubility and formulation have been noted, prompting investigations into novel delivery systems, such as nanoparticle-based carriers, to enhance its therapeutic efficacy.

Another area of interest has been the synthetic routes for producing N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Recent advancements in organic chemistry have led to the development of more efficient and scalable synthesis methods, reducing production costs and improving yield. These innovations are critical for facilitating large-scale manufacturing and ensuring the compound's accessibility for further research and potential commercialization.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions between the compound and its biological targets. These studies have identified key structural features that contribute to its inhibitory activity, enabling researchers to design derivatives with enhanced potency and selectivity. Such efforts are instrumental in optimizing the compound's therapeutic profile and minimizing off-target effects.

Despite the promising findings, several challenges remain to be addressed. For instance, the compound's potential toxicity and side effects require thorough evaluation in comprehensive toxicological studies. Additionally, the need for robust clinical trials to validate its safety and efficacy in human subjects cannot be overstated. Collaborative efforts between academia, industry, and regulatory bodies will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, N-(4-chloro-3-nitrophenyl)-1-(2-chloro-6-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 900009-78-1) represents a promising avenue for drug discovery, particularly in the realm of kinase-targeted therapies. Continued research and development efforts are warranted to fully exploit its therapeutic potential and address the existing challenges. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and pharmaceutical sciences.